Cas no 106819-03-8 (Ra2-aminoctanoicacid)
Ra2-aminoctanoicacid Chemical and Physical Properties
Names and Identifiers
-
- (R)-2-Aminooctanoic acid
- Octanoic acid,2-amino-, (2R)-
- R-CAPRYLINE
- (R)-2-amino-octanoic acid
- (R)-2-Amino-octansaeure
- 2-amino-D-octanoic acid
- AC1LUR1J
- AK-87752
- AmbotzHAA5710
- ANW-58114
- CTK8B7669
- D-2-aminooctanoate
- R-2-Aminoctanoic acid
- REF DUPL: R-Capryline
- R-Capryline R-2-AMinoctanoic acid
- (R)-2-Aminocaprylic acid
- AKOS006274733
- (R)-2-Amino-octanoic acid (H-D-Nle(Et)-OH)
- (2R)-2-aminooctanoic acid
- BS-14381
- SCHEMBL1527353
- 106819-03-8
- DTXSID30364602
- AKVBCGQVQXPRLD-SSDOTTSWSA-N
- CS-0152326
- MFCD00272728
- EN300-1298545
- C14122
- (R)-2-Aminooctanoicacid
- Ra2-aminoctanoicacid
-
- MDL: MFCD00272728
- Inchi: 1S/C8H17NO2/c1-2-3-4-5-6-7(9)8(10)11/h7H,2-6,9H2,1H3,(H,10,11)/t7-/m1/s1
- InChI Key: AKVBCGQVQXPRLD-SSDOTTSWSA-N
- SMILES: OC([C@@H](CCCCCC)N)=O
Computed Properties
- Exact Mass: 159.12601
- Monoisotopic Mass: 159.126
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 6
- Complexity: 115
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _0.5
- Topological Polar Surface Area: 63.3A^2
Experimental Properties
- PSA: 63.32
- LogP: 2.06900
Ra2-aminoctanoicacid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-SA535-200mg |
Ra2-aminoctanoicacid |
106819-03-8 | 95+% | 200mg |
328.0CNY | 2021-07-17 | |
| TRC | R292860-25mg |
Ra2-aminoctanoicacid |
106819-03-8 | 25mg |
$ 95.00 | 2022-06-03 | ||
| TRC | R292860-50mg |
Ra2-aminoctanoicacid |
106819-03-8 | 50mg |
$ 155.00 | 2022-06-03 | ||
| TRC | R292860-100mg |
Ra2-aminoctanoicacid |
106819-03-8 | 100mg |
$ 250.00 | 2022-06-03 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-SA535-1g |
Ra2-aminoctanoicacid |
106819-03-8 | 95+% | 1g |
988.0CNY | 2021-07-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-SA535-50mg |
Ra2-aminoctanoicacid |
106819-03-8 | 95+% | 50mg |
144.0CNY | 2021-07-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-SA535-250mg |
Ra2-aminoctanoicacid |
106819-03-8 | 95+% | 250mg |
775CNY | 2021-05-07 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | R61910-5g |
(R)-2-Aminooctanoic acid |
106819-03-8 | 95% | 5g |
¥1289.0 | 2024-07-19 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | R61910-1g |
(R)-2-Aminooctanoic acid |
106819-03-8 | 95% | 1g |
¥420.0 | 2024-07-19 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | R61910-250mg |
(R)-2-Aminooctanoic acid |
106819-03-8 | 95% | 250mg |
¥209.0 | 2024-07-19 |
Ra2-aminoctanoicacid Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
Additional information on Ra2-aminoctanoicacid
Introduction to Ra2-aminoctanoic acid (CAS No. 106819-03-8)
Ra2-aminoctanoic acid, with the chemical formula C8H17O2N, is a non-essential amino acid derivative that has garnered significant attention in the field of pharmaceutical chemistry and biotechnology. This compound, identified by its unique CAS No. 106819-03-8, is characterized by its eight-carbon chain with an amino group at the second carbon position, making it a valuable building block for synthesizing various bioactive molecules. The structural and functional properties of Ra2-aminoctanoic acid have positioned it as a key intermediate in the development of novel therapeutic agents, particularly in the realm of drug design and targeted therapy.
The significance of Ra2-aminoctanoic acid lies in its versatility as a precursor for peptidomimetics and protease inhibitors. Recent advancements in medicinal chemistry have highlighted its role in creating molecules that mimic the structure of natural amino acids, thereby enhancing binding affinity and selectivity in drug interactions. For instance, studies have demonstrated that derivatives of Ra2-aminoctanoic acid can be incorporated into peptide analogs designed to inhibit specific enzymatic targets, offering promising avenues for treating conditions such as cancer and inflammation.
In the context of modern drug development, the incorporation of non-proteinogenic amino acids like Ra2-aminoctanoic acid has opened new horizons for designing constrained peptides. These constrained peptides often exhibit improved pharmacokinetic properties, including enhanced stability and prolonged half-life, which are critical factors in therapeutic efficacy. The unique side chain of Ra2-aminoctanoic acid allows for precise tuning of molecular interactions, enabling researchers to fine-tune the pharmacological profile of their compounds. This has been particularly relevant in the development of targeted therapies that require high specificity and minimal off-target effects.
Recent research has also explored the potential applications of Ra2-aminoctanoic acid in materials science and biodegradable polymers. Its structural features make it an excellent candidate for synthesizing polyamides with tailored mechanical properties. These polymers find applications in medical implants, drug delivery systems, and tissue engineering scaffolds. The ability to modify the backbone of these materials with functional groups derived from Ra2-aminoctanoic acid enhances their biocompatibility and integration with biological systems.
The synthesis of Ra2-aminoctanoic acid (CAS No. 106819-03-8) has been optimized through various chemical pathways, including enzymatic degradation and fermentation processes. These methods not only ensure high purity but also align with sustainable manufacturing practices. The growing demand for eco-friendly synthesis techniques has spurred innovation in biocatalysis, where microbial strains are engineered to produce Ra2-aminoctanoic acid efficiently under controlled conditions. Such advancements are crucial for scaling up production while minimizing environmental impact.
From a biochemical perspective, Ra2-aminoctanoic acid plays a role in modulating metabolic pathways by serving as a substrate for enzymes involved in amino acid metabolism. Its incorporation into metabolic flux analysis has provided insights into cellular processes and disease mechanisms. For example, studies have shown that derivatives of Ra2-aminoctanoic acid can influence pathways related to energy metabolism and oxidative stress, offering potential therapeutic targets for metabolic disorders.
The pharmaceutical industry has leveraged the unique properties of Ra2-aminoctanoic acid to develop novel therapeutic strategies. Its ability to act as a scaffold for drug design has led to the discovery of several lead compounds that are currently undergoing preclinical evaluation. These compounds exhibit promising activity against a range of diseases, including neurodegenerative disorders and infectious diseases. The structural flexibility offered by Ra2-aminoctanoic acid allows for the creation of molecules with diverse pharmacological profiles, making it an indispensable tool in drug discovery.
In conclusion, Ra2-aminoctanoic acid (CAS No. 106819-03-8) is a multifaceted compound with significant implications across multiple domains of chemistry and biology. Its role as a key intermediate in drug synthesis, its applications in materials science, and its contributions to metabolic research underscore its importance in modern science. As research continues to uncover new applications and synthetic methods for this compound, its impact on pharmaceuticals and biotechnology is expected to grow even further.